Cas no 3002541-71-8 ((2-Fluoro-5-methylphenyl)(propyl)sulfane)

• Product Name: (2-Fluoro-5-methylphenyl)(propyl)sulfane
• CAS No: 3002541-71-8
• MF: C₁₀H₁₃FS
• MW: 184.273625135422
• CID: 6797354
• PubChem ID: 171366894
• Update Time: 2025-07-18

(2-Fluoro-5-methylphenyl)(propyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 3002541-71-8
• (2-Fluoro-5-methylphenyl)(propyl)sulfane

• Inchi： 1S/C10H13FS/c1-3-6-12-10-7-8(2)4-5-9(10)11/h4-5,7H,3,6H2,1-2H3
• InChI Key： NXWLRMORDYLRKZ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C)C=1)F)CCC

Computed Properties

• Exact Mass: 184.07219975g/mol
• Monoisotopic Mass: 184.07219975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 227.6±28.0 °C(Predicted)

Additional information on (2-Fluoro-5-methylphenyl)(propyl)sulfane

Comprehensive Analysis of (2-Fluoro-5-methylphenyl)(propyl)sulfane (CAS No. 3002541-71-8): Properties, Applications, and Industry Trends

(2-Fluoro-5-methylphenyl)(propyl)sulfane (CAS No. 3002541-71-8) is a specialized organosulfur compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated thioether derivative combines a propylsulfide moiety with a fluoro-methylphenyl group, offering distinct reactivity and potential applications. The presence of both fluorine and methyl substituents on the aromatic ring enhances its metabolic stability and lipophilicity, making it valuable for drug discovery programs targeting enzyme modulation.

Recent studies highlight the compound's role as a building block in small molecule therapeutics, particularly in kinase inhibitor development. Its CAS number 3002541-71-8 frequently appears in patent literature for cancer research applications, aligning with growing interest in precision medicine approaches. The propylsulfide linkage provides conformational flexibility while the 2-fluoro-5-methyl substitution pattern influences electronic distribution—key considerations for structure-activity relationship (SAR) optimization in medicinal chemistry.

From a synthetic chemistry perspective, (2-Fluoro-5-methylphenyl)(propyl)sulfane serves as a versatile intermediate for cross-coupling reactions and click chemistry applications. Its thermal stability (typically >200°C) and moderate solubility in common organic solvents (DMSO, DMF) make it practical for diverse reaction conditions. Analytical characterization typically shows distinct NMR peaks at 7.3-7.5 ppm (aromatic protons), 2.3 ppm (methyl group), and 0.9-1.7 ppm (propyl chain) in proton NMR spectra.

The compound's molecular weight (182.26 g/mol) and logP value (~3.2) position it favorably for drug-like properties, meeting common criteria in Lipinski's rule of five. These characteristics explain its growing presence in high-throughput screening libraries and fragment-based drug design projects. Researchers particularly value the fluorine atom's ability to influence bioavailability and membrane permeability—a hot topic in ADMET optimization discussions.

Industrial applications of CAS 3002541-71-8 extend to material science, where its thioether functionality contributes to polymer modification and surface engineering. The methyl group enhances thermal stability while the fluoro substituent can modify electronic properties—critical for developing advanced functional materials. These features align with current trends in green chemistry, as the compound's synthetic routes increasingly incorporate catalytic methods and atom-economical approaches.

Quality control protocols for (2-Fluoro-5-methylphenyl)(propyl)sulfane typically employ HPLC purity assessment (>98%) and mass spectrometry confirmation. Storage recommendations suggest inert atmospheres (argon/nitrogen) at 2-8°C to maintain stability, reflecting standard practices for air-sensitive organics. These handling procedures mirror industry-wide shifts toward standardized compound management systems in research organizations.

Emerging applications in bioconjugation chemistry leverage the compound's sulfur reactivity for protein labeling and probe development. This connects with booming interest in chemical biology tools for target identification and mechanistic studies. The fluoro-methyl combination also shows promise in PET tracer development, addressing the pharmaceutical industry's need for improved diagnostic agents.

Environmental and safety assessments indicate that 3002541-71-8 requires standard laboratory precautions (gloves, eye protection) without special hazard classifications. This safety profile facilitates its adoption in automated synthesis platforms—a significant advantage as AI-driven chemistry becomes more prevalent. The compound's stability under microwave irradiation conditions further supports its use in high-efficiency synthesis workflows.

Market analysis reveals growing demand for fluorinated building blocks like (2-Fluoro-5-methylphenyl)(propyl)sulfane, driven by pharmaceutical industry needs. Custom synthesis providers increasingly list this CAS number in their catalogs, with pricing typically reflecting scale-dependent economics. The compound's patent landscape shows activity across multiple therapeutic areas, particularly in kinase inhibitor and GPCR modulator applications—topics dominating recent drug discovery publications.

Future research directions may explore the compound's potential in covalent inhibitor design, leveraging the thioether group's reactivity. The fluorine atom's role in hydrogen bond interactions remains an active area of investigation, particularly for protein-ligand binding optimization. These developments position 3002541-71-8 as a compound of continuing interest in medicinal chemistry and chemical biology research.